N-(2,4-dimethoxyphenyl)-N'-(4-fluorobenzyl)thiourea

• IUPAC Name: 1-(2,4-dimethoxyphenyl)-3-[(4-fluorophenyl)methyl]thiourea
• InChI: InChI=1S/C16H17FN2O2S/c1-20-13-7-8-14(15(9-13)21-2)19-16(22)18-10-11-3-5-12(17)6-4-11/h3-9H,10H2,1-2H3,(H2,18,19,22)
• InChI Key: SUSQYIFHAUYUAY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=S)NCC2=CC=C(C=C2)F)OC
• Molecular Formula: C16H17FN2O2S
• Molecular Weight: 320.4 g/mol
• Solubility: >48.1 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2,4-dimethoxyphenyl)-N'-(4-fluorobenzyl)thiourea, also known as DFB, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. DFB belongs to the class of thiourea derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-N'-(4-fluorobenzyl)thiourea is not fully understood. However, it has been proposed that N-(2,4-dimethoxyphenyl)-N'-(4-fluorobenzyl)thiourea may exert its therapeutic effects by inhibiting various enzymes and signaling pathways. For example, N-(2,4-dimethoxyphenyl)-N'-(4-fluorobenzyl)thiourea has been found to inhibit the activity of histone deacetylases, which are enzymes involved in gene expression regulation. N-(2,4-dimethoxyphenyl)-N'-(4-fluorobenzyl)thiourea has also been found to inhibit the activation of the nuclear factor kappa B (NF-κB) signaling pathway, which is involved in inflammation and immune responses.
Biochemical and Physiological Effects
N-(2,4-dimethoxyphenyl)-N'-(4-fluorobenzyl)thiourea has been found to exhibit various biochemical and physiological effects. For example, N-(2,4-dimethoxyphenyl)-N'-(4-fluorobenzyl)thiourea has been found to induce apoptosis, or programmed cell death, in cancer cells. N-(2,4-dimethoxyphenyl)-N'-(4-fluorobenzyl)thiourea has also been found to inhibit the growth of various fungi and viruses. In addition, N-(2,4-dimethoxyphenyl)-N'-(4-fluorobenzyl)thiourea has been found to exhibit neuroprotective effects, such as protecting neurons from oxidative stress and reducing inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxyphenyl)-N'-(4-fluorobenzyl)thiourea has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been found to exhibit various therapeutic effects. However, there are also limitations to using N-(2,4-dimethoxyphenyl)-N'-(4-fluorobenzyl)thiourea in lab experiments. For example, its mechanism of action is not fully understood, which may make it difficult to interpret experimental results. In addition, N-(2,4-dimethoxyphenyl)-N'-(4-fluorobenzyl)thiourea may exhibit off-target effects, which could complicate experimental results.

Future Directions

There are several future directions for research on N-(2,4-dimethoxyphenyl)-N'-(4-fluorobenzyl)thiourea. One potential direction is to further investigate its mechanism of action, which could help to identify new therapeutic targets. Another potential direction is to study the pharmacokinetics and pharmacodynamics of N-(2,4-dimethoxyphenyl)-N'-(4-fluorobenzyl)thiourea, which could help to optimize its therapeutic potential. Finally, there is potential for the development of new derivatives of N-(2,4-dimethoxyphenyl)-N'-(4-fluorobenzyl)thiourea with improved therapeutic properties.

Synthesis Methods

The synthesis method of N-(2,4-dimethoxyphenyl)-N'-(4-fluorobenzyl)thiourea involves the reaction of 2,4-dimethoxyaniline with 4-fluorobenzylisothiocyanate in the presence of a base such as sodium hydroxide. The reaction yields N-(2,4-dimethoxyphenyl)-N'-(4-fluorobenzyl)thiourea as a white solid, which can be purified using various techniques such as recrystallization or chromatography.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-N'-(4-fluorobenzyl)thiourea has been the subject of various scientific studies due to its potential therapeutic applications. It has been found to exhibit anticancer, antiviral, and antifungal activities. N-(2,4-dimethoxyphenyl)-N'-(4-fluorobenzyl)thiourea has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.